Cas no 1643156-23-3 ((2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide)

• Product Name: (2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide
• CAS No: 1643156-23-3
• MF: C₁₆H₁₈BrFN₂O₂
• MW: 369.228726863861
• MDL: MFCD30802488
• CID: 2360258
• PubChem ID: 117761273
• Update Time: 2025-07-25

(2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-5-bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide
• (7S)-4-Bromo-3-fluoro-7-(2-hydroxypropan-2-yl)-6,7,8,9-tetrahydro-5H-carbazole-1-carboxamide
• (2S)-5-bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide
• CC(C)(O)[C@H]1CCc2c(C1)[nH]c1c(cc(F)c(Br)c21)C(N)=O
• P20367
• AS-79858
• MFCD30802488
• 1H-Carbazole-8-carboxamide, 5-bromo-6-fluoro-2,3,4,9-tetrahydro-2-(1-hydroxy-1-methylethyl)-, (2S)-
• DTXSID001117589
• (2S)-5-Bromo-6-fluoro-2,3,4,9-tetrahydro-2-(1-hydroxy-1-methylethyl)-1H-carbazole-8-carboxamide
• DB-200569
• 1643156-23-3
• SCHEMBL16320606
• (2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide

• MDL： MFCD30802488
• Inchi： 1S/C16H18BrFN2O2/c1-16(2,22)7-3-4-8-11(5-7)20-14-9(15(19)21)6-10(18)13(17)12(8)14/h6-7,20,22H,3-5H2,1-2H3,(H2,19,21)/t7-/m0/s1
• InChI Key： INKXBBUMHPYPAU-ZETCQYMHSA-N
• SMILES： BrC1=C(C=C(C(N)=O)C2=C1C1=C(C[C@@H](C(C)(C)O)CC1)N2)F

Computed Properties

• Exact Mass: 368.05357 g/mol
• Monoisotopic Mass: 368.05357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.1
• Molecular Weight: 369.23

Additional information on (2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide

Comprehensive Analysis of (2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide (CAS No. 1643156-23-3)

The compound (2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide, with the CAS number 1643156-23-3, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique carbazole backbone, combined with bromo and fluoro substituents, makes it a promising candidate for drug discovery, particularly in targeting neurological and oncological pathways. Researchers are increasingly focusing on its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine.

One of the most searched questions in the field is: "What are the applications of carbazole derivatives in drug development?" This compound exemplifies the versatility of carbazole-based scaffolds, which are known for their bioactivity and adaptability in medicinal chemistry. The presence of a hydroxypropan-2-yl group enhances its solubility, while the bromo and fluoro atoms contribute to its binding affinity, making it a subject of structure-activity relationship (SAR) studies. Such features are critical for optimizing drug-likeness and ADMET properties, key concerns for modern researchers.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its molecular docking potential with proteins implicated in neurodegenerative diseases. Searches like "How do halogenated carbazoles interact with tau proteins?" reflect growing public interest in Alzheimer's research. The 8-carboxamide moiety further suggests its role as a hydrogen bond donor/acceptor, a feature often exploited in fragment-based drug design.

From a synthetic perspective, the chiral (2S) configuration of this molecule underscores the importance of stereoselective synthesis in producing enantiomerically pure therapeutics. Queries such as "What catalysts are used for asymmetric carbazole synthesis?" highlight the technical challenges and innovations in this area. The compound's tetrahydro-1H-carbazole core also aligns with trends in green chemistry, as researchers seek sustainable methods to reduce waste in heterocyclic compound production.

Analytical characterization of CAS 1643156-23-3 typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing common search terms like "How to validate carbazole derivatives purity?". Its UV-Vis absorption properties are also noteworthy, as they enable tracking in biological systems—a hot topic in theranostics. Furthermore, the compound's stability under physiological conditions is a frequent subject of Q&A forums, emphasizing its translational potential.

In summary, (2S)-5-Bromo-6-fluoro-2-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide represents a multifaceted tool for addressing unmet medical needs. Its intersection with drug discovery, computational chemistry, and analytical validation positions it at the forefront of contemporary research, resonating with both academic and industrial stakeholders.